4-t-Butyl-3-fluorobenzene-1-sulfonyl chloride

• IUPAC Name: 4-tert-butyl-3-fluorobenzenesulfonyl chloride
• InChI: InChI=1S/C10H12ClFO2S/c1-10(2,3)8-5-4-7(6-9(8)12)15(11,13)14/h4-6H,1-3H3
• InChI Key: XKTPCKATYCBMAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)S(=O)(=O)Cl)F
• Molecular Formula: C10H12ClFO2S
• Molecular Weight: 250.72 g/mol
• CAS RN: 1452184-05-2

Description

4-t-Butyl-3-fluorobenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C10H12ClFO2S and a molecular weight of 250.72. It is also known by other synonyms such as 4-(tert-Butyl)-3-fluorobenzenesulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with a tert-butyl group, a fluorine atom, and a sulfonyl chloride group.

Scientific Research Applications

Electrostatic Activation in SNAr Reactions

4-Fluorobenzenesulfonyl chloride, a compound related to 4-t-Butyl-3-fluorobenzene-1-sulfonyl chloride, demonstrates notable behavior in electrophilic aromatic substitution reactions. Its transformation into N-sulfonylpyridinium triflates under mild conditions highlights an electrostatic activation mechanism in nucleophilic aromatic substitution (SNAr) reactions. This process opens new pathways to benzenesulfonamides, compounds with significant pharmaceutical relevance (Weiss & Pühlhofer, 2001).

Synthesis of Sulfonated Derivatives

Research shows that compounds like this compound can be utilized in the synthesis of various sulfonated derivatives. These processes involve steps like hydrogenation, sulfonation, and hydrolysis, leading to the formation of compounds with potential applications in different chemical and pharmaceutical areas (Courtin, 1982; Courtin, 1983).

Ionic Liquid Studies

The role of ionic liquids in chemical reactions involving compounds like this compound has been explored. Studies show enhanced reactivity and yield in Friedel-Crafts sulfonylation reactions when using ionic liquids, indicating their potential as alternative reaction media and catalysts (Nara, Harjani, & Salunkhe, 2001).

Pharmaceutical Intermediate Production

Certain derivatives of this compound play a crucial role as intermediates in pharmaceutical production. For example, 4,4-Bis(4-fluorophenyl) butanoic acid, an important pharmaceutical intermediate, can be selectively synthesized and purified using sulfonation methods, highlighting the significance of these compounds in drug development (Fan, 1990).

Synthesis of Sulfonyl Chlorides

Sulfonyl chlorides, like this compound, are essential in various industries, including pharmaceuticals and agrochemicals. New methods for synthesizing these compounds involve reactions like oxidative chlorination, offering practical and efficient production means (Lezina, Rubtsova, & Kuchin, 2011).

Mechanism of Action

Target of Action

The primary targets of 4-t-Butyl-3-fluorobenzene-1-sulfonyl chloride are likely to be organic compounds with nucleophilic functional groups. This is because sulfonyl chlorides, such as this compound, are typically used as electrophiles in organic synthesis .

Mode of Action

This compound interacts with its targets through a process known as nucleophilic substitution . In this process, the chloride ion of the sulfonyl chloride group is replaced by a nucleophile from the target molecule. This results in the formation of a new covalent bond between the sulfur atom of the sulfonyl group and the nucleophile .

Action Environment

Environmental factors such as pH, temperature, and the presence of other reactive species could influence the action, efficacy, and stability of this compound. For instance, its reactivity might be affected by the pH of the environment, as certain nucleophilic substitutions are known to be sensitive to pH .